Cas no 869883-94-3 ((3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

(3R)-1-Azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[2.2.2]octane scaffold fused with a tetrahydroisoquinoline carboxylate moiety. Its stereospecific (3R) configuration enhances selectivity in binding interactions, making it valuable for pharmacological research, particularly in studying nicotinic acetylcholine receptor modulation. The compound’s structural rigidity and phenyl-substituted tetrahydroisoquinoline group contribute to its stability and potential bioactivity. Its well-defined stereochemistry ensures reproducibility in synthetic applications, while the bicyclic framework offers a versatile template for further derivatization. This compound is primarily utilized in academic and industrial settings for exploring structure-activity relationships in neuroactive small molecules.

(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure

869883-94-3 structure

Product Name:(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

CAS No:869883-94-3

MF:C₂₃H₂₆N₂O₂

MW:362.464745998383

CID:5789173

PubChem ID:44404147

Update Time:2025-06-09

(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-1-Phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid (R)-(1-aza-bicyclo[2.2.2]oct-3-yl) ester
- (R)-quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
- 1-Phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid (R)-(1-aza-bicyclo[2.2.2]oct-3-yl) ester
- SCHEMBL1478523
- FBOUYBDGKBSUES-HMTLIYDFSA-N
- EN300-27070304
- (1RS)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid (3R)-quinuclidin-3-yl ester
- BDBM50175570
- CHEMBL439867
- 869883-94-3
- SCHEMBL14947201
- (3R)-1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- (1S,3R,4S)-quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester
- (3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- Inchi： 1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22?/m0/s1
- InChI Key： FBOUYBDGKBSUES-HMTLIYDFSA-N
- SMILES： O(C(N1CCC2C=CC=CC=2C1C1C=CC=CC=1)=O)[C@H]1CN2CCC1CC2

Computed Properties

Exact Mass: 362.199428076g/mol
Monoisotopic Mass: 362.199428076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 32.8Å²

(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-27070304-0.05g	(3R)-1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	869883-94-3	95.0%	0.05g	$2755.0	2025-03-20